![molecular formula C18H18FN3O B4190327 4-fluoro-N-[(1-propyl-1H-benzimidazol-2-yl)methyl]benzamide](/img/structure/B4190327.png)
4-fluoro-N-[(1-propyl-1H-benzimidazol-2-yl)methyl]benzamide
Overview
Description
4-fluoro-N-[(1-propyl-1H-benzimidazol-2-yl)methyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential application in the field of medicinal chemistry. The compound is a benzimidazole derivative and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 4-fluoro-N-[(1-propyl-1H-benzimidazol-2-yl)methyl]benzamide is not fully understood. However, studies have shown that the compound acts as a potent inhibitor of tubulin polymerization, which is essential for cell division. This inhibition leads to the arrest of the cell cycle and ultimately cell death. The compound has also been shown to have a neuroprotective effect by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
Studies have shown that 4-fluoro-N-[(1-propyl-1H-benzimidazol-2-yl)methyl]benzamide has a significant effect on the biochemical and physiological processes of the body. The compound has been shown to inhibit the growth of cancer cells and reduce oxidative stress and inflammation in the brain. However, the compound has also been shown to have cytotoxic effects on normal cells, which could limit its potential use in the treatment of cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-fluoro-N-[(1-propyl-1H-benzimidazol-2-yl)methyl]benzamide in lab experiments is its potent anticancer activity. The compound has shown promising results in inhibiting the growth of cancer cells and could be used in the development of new cancer therapies. However, the compound's cytotoxic effects on normal cells could limit its use in lab experiments.
Future Directions
For the study of the compound include exploring its potential use in the treatment of Alzheimer's disease and studying its mechanism of action in more detail.
Scientific Research Applications
4-fluoro-N-[(1-propyl-1H-benzimidazol-2-yl)methyl]benzamide has shown potential application in the field of medicinal chemistry. The compound has been studied for its anticancer activity and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease and has shown to have a neuroprotective effect.
properties
IUPAC Name |
4-fluoro-N-[(1-propylbenzimidazol-2-yl)methyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FN3O/c1-2-11-22-16-6-4-3-5-15(16)21-17(22)12-20-18(23)13-7-9-14(19)10-8-13/h3-10H,2,11-12H2,1H3,(H,20,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNPDDOXKZAEOOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=CC=CC=C2N=C1CNC(=O)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-[(1-propylbenzimidazol-2-yl)methyl]benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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